Cas no 2680529-00-2 (5,5-dioxo-hexahydro-5lambda6-thieno3,4-bfuran-3a-carboxylic acid)

• Product Name: 5,5-dioxo-hexahydro-5lambda6-thieno3,4-bfuran-3a-carboxylic acid
• CAS No: 2680529-00-2
• MF: C₇H₁₀O₅S
• MW: 206.216301441193
• MDL: MFCD34183981
• CID: 5361433
• PubChem ID: 165940874
• Update Time: 2023-11-27

5,5-dioxo-hexahydro-5lambda6-thieno3,4-bfuran-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4644420284
• 5,5-dioxo-hexahydro-5lambda6-thieno[3,4-b]furan-3a-carboxylic acid
• 5,5-dioxo-hexahydro-5lambda6-thieno3,4-bfuran-3a-carboxylic acid

• MDL： MFCD34183981
• Inchi： 1S/C7H10O5S/c8-6(9)7-1-2-12-5(7)3-13(10,11)4-7/h5H,1-4H2,(H,8,9)
• InChI Key： AEQUIFMAMVPXAH-UHFFFAOYSA-N
• SMILES： S1(CC2C(C(=O)O)(CCO2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 340
• XLogP3: -1.2
• Topological Polar Surface Area: 89